Cas no 2026533-23-1 (1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2026533-23-1
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5968052
• PubChem ID: 165481325
• Update Time: 2025-08-04

1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine
• 1-[(1-methylpiperidin-4-yl)methyl]-1H-1,2,3-triazol-4-amine
• EN300-1113936
• 2026533-23-1

• Inchi： 1S/C9H17N5/c1-13-4-2-8(3-5-13)6-14-7-9(10)11-12-14/h7-8H,2-6,10H2,1H3
• InChI Key： GOVTXPRGSQYWRF-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN2C=C(N)N=N2)CC1

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60Ų

Additional information on 1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine

Compound CAS No. 2026533-23-1: 1-(1-Methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine

The compound CAS No. 2026533-23-1, also known as 1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol-4-amine, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which combines a methylpiperidine moiety with a triazole ring system, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and mimics of natural products. The methylpiperidine group in this compound adds further complexity and functionality, enabling interactions with biological targets such as enzymes and receptors. This combination makes CAS No. 2026533-23-1 a promising candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 1-(1-methylpiperidin-4-yl)methyl-1H-1,2,3-triazol4 amine involves a multi-step process that typically begins with the preparation of the methylpiperidine derivative. This is followed by coupling reactions to introduce the triazole ring system. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

One of the most exciting developments involving this compound is its role in click chemistry reactions. The triazole moiety serves as an excellent scaffold for forming stable covalent bonds with other functional groups, enabling the construction of larger and more complex molecules. This property has been leveraged in the development of novel materials for use in electronics, sensors, and drug delivery systems.

In addition to its chemical versatility, CAS No. 2026533 23 1 exhibits interesting pharmacokinetic properties. Preclinical studies have shown that it has good bioavailability and metabolic stability, which are critical factors for its potential use as a therapeutic agent. Furthermore, its ability to penetrate cellular membranes suggests that it could be effective in targeting intracellular pathogens or disease pathways.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that it can bind effectively to key residues in protein active sites, indicating its potential as an inhibitor or modulator of enzyme activity. These findings have inspired further research into its therapeutic applications.

The environmental impact of CAS No. 2026533 23 1 has also been a topic of interest. Studies on its degradation pathways under various conditions suggest that it is relatively stable under normal environmental conditions but can undergo hydrolysis under specific pH and temperature regimes. This information is crucial for assessing its safety profile and ensuring responsible handling during production and use.

In conclusion, CAS No. 2026533 23 1: 1-(1-methyl piperidin4 yl) methyl 1H 1 2 3 triazol4 amine represents a cutting-edge chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.